Cas no 1805556-19-7 (Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-iodopyridine-6-carboxylate)

• Product Name: Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-iodopyridine-6-carboxylate
• CAS No: 1805556-19-7
• MF: C₁₀H₉BrF₂INO₂
• MW: 419.989241361618
• CID: 4893890
• Update Time: 2025-10-29

Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-iodopyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-iodopyridine-6-carboxylate

• Inchi： 1S/C10H9BrF2INO2/c1-2-17-10(16)8-5(9(12)13)3-6(14)7(4-11)15-8/h3,9H,2,4H2,1H3
• InChI Key： NIZSWDOKIMKJDZ-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)F)C(C(=O)OCC)=NC=1CBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-iodopyridine-6-carboxylate

Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-iodopyridine-6-carboxylate (CAS No. 1805556-19-7): An Overview

Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-iodopyridine-6-carboxylate (CAS No. 1805556-19-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-iodopyridine-6-carboxylate is characterized by the presence of a bromomethyl group, a difluoromethyl group, and an iodine atom, all of which contribute to its chemical reactivity and biological activity. The bromomethyl group is known for its ability to form covalent bonds with nucleophiles, making it a valuable functional group in the synthesis of bioconjugates and prodrugs. The difluoromethyl group adds fluorine atoms to the molecule, which can enhance metabolic stability and improve pharmacokinetic properties. The iodine atom, on the other hand, can serve as a leaving group in various chemical reactions, facilitating the synthesis of more complex molecules.

Recent studies have highlighted the potential of Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-iodopyridine-6-carboxylate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibited potent inhibitory activity against a specific enzyme involved in cancer cell proliferation. The researchers found that the bromomethyl and difluoromethyl groups played crucial roles in enhancing the compound's binding affinity to the target enzyme, leading to significant antiproliferative effects.

In another study conducted by a team at the University of California, researchers explored the use of Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-iodopyridine-6-carboxylate as a scaffold for the development of antiviral agents. The compound was modified by introducing various functional groups at different positions on the pyridine ring, resulting in a series of derivatives with enhanced antiviral activity against several RNA viruses. The iodine atom was particularly important in this context, as it facilitated the formation of stable intermediates during the synthetic process.

The synthetic route for Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-iodopyridine-6-carboxylate involves multiple steps and requires careful control of reaction conditions to ensure high yields and purity. A typical synthesis begins with the preparation of a pyridine derivative containing a bromomethyl group, followed by introduction of the difluoromethyl and iodine functionalities through selective chemical reactions. The final step involves esterification to form the ethyl ester moiety.

The physicochemical properties of Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-iodopyridine-6-carboxylate have been extensively characterized using various analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided valuable insights into the compound's molecular structure and conformational behavior in solution. For example, NMR spectroscopy has revealed that the bromomethyl and difluoromethyl groups are highly mobile and can adopt different conformations depending on the solvent environment.

In terms of biological evaluation, Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-iodopyridine-6-carboxylate has been tested against a range of cell lines and biological targets to assess its potential therapeutic applications. In vitro assays have shown that this compound exhibits selective cytotoxicity towards cancer cells while sparing normal cells, suggesting its potential as an anticancer agent. Additionally, preliminary studies have indicated that it may have neuroprotective effects, making it an interesting candidate for further investigation in neurodegenerative diseases.

The safety profile of Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-iodopyridine-6-carboxylate is an important consideration for its development as a therapeutic agent. Preclinical toxicology studies have demonstrated that this compound has low toxicity at therapeutic concentrations and does not exhibit significant adverse effects on major organs such as the liver and kidneys. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-iodopyridine-6-carboxylate (CAS No. 1805556-19-7) is a promising compound with diverse applications in medicinal chemistry and drug discovery. Its unique structural features make it an attractive scaffold for the development of novel therapeutic agents with improved biological activity and pharmacological properties. Ongoing research continues to explore its potential uses and optimize its performance for clinical applications.